Cas no 3208-32-0 (2-hexyltetrahydrofur)

• Product Name: 2-hexyltetrahydrofur
• CAS No: 3208-32-0
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 1449288
• PubChem ID: 551183
• Update Time: 2025-04-20

2-hexyltetrahydrofur Chemical and Physical Properties

Names and Identifiers

• 2-hexyltetrahydrofur
• 2-Hexylmercapto-benzothiazol
• 2-Hexylmercaptobenzothiazole
• Benzothiazole, 2-(hexylthio)-
• 2-hexyltetrahydrofuran
• tetrahydrofuranhexane
• 2-Hexylthiobenzothiazole
• Hexylcaptax
• SureCN11339285
• tetrahydrofuran-hexane
• Benzothiazole,2-(hexylthio)-
• 2-hexyl-tetrahydro-furan
• AC1L3XSW
• CTK5A6209
• 2-hexylsulfanyl-benzothiazole
• AG-G-00973
• tetrahydrofuran--hexane
• 2-(hexylthio)benzo[d]thiazole
• 2-Hexylmercapto-benzothiazol; 2-Hexylmercaptobenzothiazole; Benzothiazole, 2-(hexylthio)-; 2-hexyltetrahydrofuran; tetrahydrofuranhexane; 2-Hexylthiobenzothiazole; Hexylcaptax; SureCN11339285; tetrahydrofuran-hexane; Benzothiazole,2-(hexylthio)-; 2-hexyl-tetrahydro-furan; AC1L3XSW; CTK5A6209; 2-hexylsulfanyl-benzothiazole; AG-G-00973; tetrahydrofuran--hexane; 2-(hexylthio)benzo[d]thiazole;
• Furan, 2-hexyltetrahydro-
• 3208-32-0
• AKOS015908203
• 2-Hexyltetrahydrofuran #
• Tetrahydrofuran, 2-hexyl-
• PFCMQIWQXUAYPK-UHFFFAOYSA-N
• SCHEMBL409221

• Inchi： 1S/C10H20O/c1-2-3-4-5-7-10-8-6-9-11-10/h10H,2-9H2,1H3
• InChI Key： PFCMQIWQXUAYPK-UHFFFAOYSA-N
• SMILES： O1CCCC1CCCCCC

Computed Properties

• Exact Mass: 156.1515
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23